Cas no 142-08-5 (pyridin-2-ol)

• Product Name: pyridin-2-ol
• CAS No: 142-08-5
• MF: C₅H₅NO
• MW: 95.0993010997772
• MDL: MFCD00462283
• CID: 36486
• PubChem ID: 8871
• Update Time: 2026-04-22

pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxypyridine
• 1H-2-Pyridone
• 2(1H)-PYRIDONE
• 2-PYRIDON
• a-Hydroxypyridine
• AURORA KA-3075
• PYRIDIN-2-OL
• TIMTEC-BB SBB004392
• 1-Hydroxy-2-pyridine
• 2(1h)-pyridinone
• alpha-Pyridone
• Pyridone-2
• PYRIDIN-2(1H)-ONE
• 2-hydroxy-pyridine
• 2-oxypyridine
• pyridinyl-6'-ol
• 2-Pyridinol
• 2-Pyridone
• 2-Pyridinone
• a-Pyridone
• 1H-Pyridin-2-one
• 2-Oxopyridine
• 2-Pyridol
• 1,2-Dihydro-2-oxopyridine
• Pyridin-2-one
• α-Pyridone
• pyridin-2-ol

• MDL： MFCD00462283
• Inchi： 1S/C5H5NO/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)
• InChI Key： UBQKCCHYAOITMY-UHFFFAOYSA-N
• SMILES： OC1N=CC=CC=1
• BRN： 105786

Computed Properties

• Exact Mass: 95.03710
• Monoisotopic Mass: 95.037114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White or brown crystalline powder
• Density: 1.39
• Melting Point: 105-107 °C (lit.)
• Boiling Point: 280-281 °C(lit.)
• Flash Point: 210 ºC
• Refractive Index: 1.5939 (estimate)
• Solubility: 450g/l
• Water Partition Coefficient: Soluble in water 450 g/L @ 20°C and ethanol, slightly soluble in benzene and ether.
• PSA: 33.12000
• LogP: 0.78720
• Sensitiveness: Sensitive to light
• Solubility: Soluble in H2O, EtOH, CHCl3, partially soluble in Et2O, C6H6, almost insoluble in light petroleum, hexane.
• pka: 0.75(at 20℃)

pyridin-2-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8
• RTECS：UV1144050
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on pyridin-2-ol

Pyridin-2-ol (CAS No. 142-08-5): Chemical Properties, Applications, and Recent Research Developments

Pyridin-2-ol, also known by its chemical name 2-Hydroxypyridine and its CAS number 142-08-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceuticals, agrochemicals, and material science due to its versatile chemical properties and broad range of applications. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of a hydroxyl group at the 2-position of the pyridine ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of Pyridin-2-ol consists of a pyridine core with a hydroxyl functional group (-OH) attached to the second carbon atom. This structural feature contributes to its ability to participate in various chemical reactions, including hydrogen bonding, nucleophilic substitution, and oxidation-reduction processes. The compound is typically found as a white crystalline solid with a moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for further exploration in drug discovery and industrial applications.

In recent years, Pyridin-2-ol has been extensively studied for its potential applications in pharmaceutical research. The hydroxyl group in its structure allows for facile functionalization, enabling the synthesis of more complex molecules. Researchers have leveraged this property to develop novel derivatives with enhanced biological activity. For instance, studies have shown that certain derivatives of Pyridin-2-ol exhibit significant antimicrobial and anti-inflammatory properties, making them promising candidates for the development of new therapeutic agents.

One of the most notable areas of research involving Pyridin-2-ol is its role as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). The compound's ability to undergo selective modifications at the 2-position has been exploited to create structurally diverse molecules with tailored pharmacological profiles. For example, researchers have synthesized pyridine-based kinase inhibitors that target specific enzymes involved in cancer pathways. These inhibitors often incorporate modified versions of Pyridin-2-ol into their structures to enhance binding affinity and reduce off-target effects.

The agrochemical industry has also recognized the potential of Pyridin-2-ol as a building block for developing new pesticides and herbicides. Its structural motifs are frequently found in commercially available agrochemicals due to their effectiveness in protecting crops from pests and diseases. Recent studies have focused on designing derivatives of Pyridin-2-ol that exhibit improved environmental compatibility while maintaining high efficacy. This approach aligns with the growing demand for sustainable agricultural practices worldwide.

Beyond pharmaceuticals and agrochemicals, Pyridin-2-ol finds applications in material science, particularly in the development of advanced polymers and electronic materials. The compound's ability to form stable complexes with metals has led to its use as a ligand in catalytic systems. These catalysts are employed in various industrial processes, including the synthesis of fine chemicals and the production of renewable energy materials. The versatility of Pyridin-2-ol as a ligand stems from its ability to coordinate with transition metals through both its nitrogen and oxygen donor sites, facilitating diverse catalytic transformations.

The latest research developments in the field of CAS No. 142085